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Compound of Interest

Compound Name: 1,3-Cyclohexanedicarboxylic acid

Cat. No.: B1207665

This technical guide provides a comprehensive overview of 1,3-Cyclohexanedicarboxylic
acid, a versatile dicarboxylic acid utilized in various research and industrial applications. The
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical identifiers, physical properties, synthesis protocols,
and potential applications.

Chemical Identifiers and Physical Properties

1,3-Cyclohexanedicarboxylic acid is a C8 cycloaliphatic dicarboxylic acid that exists as a
mixture of cis and trans isomers. The properties of the mixture and the individual stereoisomers
are crucial for its application in chemical synthesis.

Table 1: Chemical Identifiers for 1,3-Cyclohexanedicarboxylic Acid
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Value (Mixture of

Identifier . Value (cis-isomer) Reference
cis and trans)
CAS Number 3971-31-1 2305-31-9 [11[2][3]
Molecular Formula CsH1204 CsH1204 [1][4]
Molecular Weight 172.18 g/mol 172.18 g/mol [1112][3]
cis-(1R,3S)-
cyclohexane-1,3-
IUPAC Name i ) ) cyclohexane-1,3- [1114]
dicarboxylic acid i ) )
dicarboxylic acid
INChl=1S/C8H1204/c
InChl=1S/C8H1204/c
9-7(10)5-2-1-3-6(4-
9-7(10)5-2-1-3-6(4-
InChl 5)8(11)12/h5-6H,1- [1112114]
5)8(11)12/h5-6H,1-
4H2,(H,9,10)
4H2,(H,9,10)(H,11,12)
(H,11,12)/t5- 6+
XBZSBBLNHFMTEB- XBZSBBLNHFMTEB-
InChliKey [1][2]14]
UHFFFAOYSA-N OLQVQODUSA-N
C1C--INVALID-LINK--
C1CC(CC(C1)C(=0)O
SMILES C(=0)0">C@HC(=0) [1][2][4]
)C(=0)0
O
PubChem CID 107205 6432255 [1][4]

Table 2: Physicochemical Properties of 1,3-Cyclohexanedicarboxylic Acid (mixture of cis and

trans)
Property Value Reference
Melting Point 132-141 °C (lit.) [2]
Assay 98% [2]
Appearance White crystalline solid [5]

Synthesis and Experimental Protocols
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The primary industrial route for the synthesis of 1,3-Cyclohexanedicarboxylic acid is the
catalytic hydrogenation of isophthalic acid.[6] This process involves the reduction of the
aromatic ring to a cyclohexane ring.

This protocol is based on the catalytic hydrogenation of isophthalic acid.[7][8]
Materials:

 Isophthalic acid (500 g, 3 mol)

e Methanol (2.8 L)

* 5% Rhodium/Alumina catalyst (50 g + 25 g)

e Acetic acid (150 mL)

» Diatomaceous earth

e Hydrogen gas

Procedure:

e To a suspension of isophthalic acid in methanol, add the 5% rhodium/alumina catalyst and
acetic acid.

e Pressurize the reaction mixture with hydrogen (50 psi) and shake overnight at room
temperature.

e Upon completion, filter the mixture through a diatomaceous earth pad to remove the catalyst.
e Add fresh 5% rhodium/alumina catalyst to the filtrate.

o Re-pressurize the mixture with hydrogen (50 psi) and shake for another 24 hours.

« Filter the final reaction mixture through a pad of diatomaceous earth.

o Concentrate the filtrate under reduced pressure to yield 1,3-cyclohexanedicarboxylic acid
as a white powder.
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The reported yield for this procedure is approximately 96.3%.[8]

Applications in Research and Drug Development

1,3-Cyclohexanedicarboxylic acid and its derivatives are valuable building blocks in organic
synthesis and medicinal chemistry.[5] The rigid cyclohexane scaffold allows for the precise
spatial arrangement of functional groups, which is critical for molecular recognition and
biological activity.[6]

Key applications include:

o Polymer Chemistry: It serves as a monomer for the synthesis of polyesters and polyamides,
imparting properties such as biodegradability and thermal stability.[5]

o Drug Development: Derivatives of 1,3-cyclohexanedicarboxylic acid are being
investigated for various therapeutic applications. For instance, they are key structural
components in the development of DGAT1 inhibitors for the treatment of obesity and
diabetes.[6] Its derivatives have also shown potential as anti-inflammatory, antimicrobial, and
anticancer agents.[5]

o Organic Synthesis: The carboxylic acid groups can undergo a variety of reactions, making it
a versatile starting material for the synthesis of more complex molecules.[5]

Visualized Workflows

The following diagrams illustrate key processes related to 1,3-Cyclohexanedicarboxylic acid.
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Synthesis of 1,3-Cyclohexanedicarboxylic Acid
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Caption: Workflow for the synthesis of 1,3-Cyclohexanedicarboxylic acid.
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A significant application of chiral derivatives of 1,3-cyclohexanedicarboxylic acid is in the
synthesis of enantiomerically pure compounds. One such example is the preparation of

(1R,3S)-3-amino-1-cyclohexane-carboxylic acid, which involves an enzymatic
desymmetrization step.[9]
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Enzymatic Desymmetrization for Chiral Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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